4-(4-Oxocyclohexyl)benzamide

• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 4-(4-oxocyclohexyl)benzamide
• InChI: InChI=1S/C13H15NO2/c14-13(16)11-3-1-9(2-4-11)10-5-7-12(15)8-6-10/h1-4,10H,5-8H2,(H2,14,16)
• InChI Key: QWCRAYDIXLUPOT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CCC1C2=CC=C(C=C2)C(=O)N

Description

4-(4-Oxocyclohexyl)benzamide is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

14.24 g (107 mmol) AlCl3 was added portionwise to a solution of 6.98 g (40 mmol) 4-phenylcyclohexanone and 4.51 ml (53.3 mmol) oxalylchloride in 200 ml CH2Cl2 at 0° C. Stirred at 0° C. for 1 h and at r.t. for 2 h. Cooled to 0° C. and aqueous NH3 was added carefully until pH>10. The mixture was diluted with CH2Cl2 and water. The mixture was filtered to remove solids. The phases were separated. The organic phase was dried (MgSO4) and concentrated. Gave 4.8 g (55%) of the title compound. Used in the next step without further purification.